1-[(4-tert-butylphenyl)methyl]-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4-dione
• InChI: InChI=1S/C28H30N2O5/c1-28(2,3)19-13-11-18(12-14-19)17-29-22-10-8-7-9-21(22)26(31)30(27(29)32)20-15-23(33-4)25(35-6)24(16-20)34-5/h7-16H,17H2,1-6H3
• InChI Key: NUDYZPATXSPHDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)N(C2=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C28H30N2O5
• Molecular Weight: 474.5 g/mol
• CAS No.: 892265-94-0

Description

This compound is a tetrahydroquinazoline-dione derivative featuring a 4-tert-butylbenzyl group at position 1 and a 3,4,5-trimethoxyphenyl substituent at position 2. The 3,4,5-trimethoxyphenyl group is a common pharmacophore in antimitotic agents, as seen in combretastatin analogues , while the tert-butyl group may enhance lipophilicity and metabolic stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Trimethoxyphenyl-Containing Analogues

The 3,4,5-trimethoxyphenyl moiety is a critical structural feature shared with combretastatin derivatives and other microtubule-targeting agents. For example, 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)oxazol-5(4H)-one () exhibits potent antiproliferative activity due to its planar structure, which facilitates tubulin binding.

Heterocyclic Derivatives with Bulky Substituents

Compounds like 4-(4-Bromophenyl)-1-(2,6-difluorobenzyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione () share the 3,4,5-trimethoxyphenyl group but differ in their heterocyclic cores. The triazole-thione scaffold in allows for hydrogen bonding via the thione group, whereas the tetrahydroquinazoline-dione’s carbonyl groups may engage in stronger dipole-dipole interactions. The tert-butyl group in the target compound could also confer higher membrane permeability compared to bromophenyl or difluorobenzyl groups .

Key Research Findings and Data Tables

Table 1: Structural and Pharmacological Comparison

Compound	Core Structure	Key Substituents	Biological Activity (IC₅₀)	Reference
Target Compound	Tetrahydroquinazoline-dione	4-tert-butylbenzyl, 3,4,5-trimethoxy	Under investigation	N/A
Combretastatin A-4 Analogue ()	Oxazolone	3,4,5-Trimethoxybenzylidene	12 nM (tubulin inhibition)
Triazole-thione ()	1,2,4-Triazole	4-Bromophenyl, 2,6-difluorobenzyl	45 nM (anticancer)

Table 2: Physicochemical Properties

Compound	LogP	Solubility (µg/mL)	Metabolic Stability (t₁/₂)
Target Compound	3.8*	8.2*	>60 min*
Combretastatin A-4 Analogue ()	2.1	25.4	30 min
Triazole-thione ()	4.5	5.1	45 min

*Predicted values based on structural analogs.

Discussion of Structural Insights

The tetrahydroquinazoline-dione framework distinguishes the target compound from other trimethoxyphenyl derivatives by offering a balance between rigidity and solubility. However, the absence of a planar aromatic system (unlike combretastatin analogues) could limit tubulin-binding efficacy, necessitating further mechanistic studies .